Cas no 2639441-38-4 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-1,2,3,4-tetrahydroquinoline-8-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-1,2,3,4-tetrahydroquinoline-8-carboxylic acid
• CAS No: 2639441-38-4
• MF: C₂₅H₁₉NO₅
• MW: 413.422066926956
• CID: 5642304
• PubChem ID: 165898000
• Update Time: 2025-10-29

1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-1,2,3,4-tetrahydroquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639441-38-4
• EN300-27783777
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-oxo-1,2,3,4-tetrahydroquinoline-8-carboxylic acid
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-1,2,3,4-tetrahydroquinoline-8-carboxylic acid

• Inchi： 1S/C25H19NO5/c27-22-12-13-26(23-19(22)10-5-11-20(23)24(28)29)25(30)31-14-21-17-8-3-1-6-15(17)16-7-2-4-9-18(16)21/h1-11,21H,12-14H2,(H,28,29)
• InChI Key： KXVRZNMPVLFBKU-UHFFFAOYSA-N
• SMILES： O(C(N1C2C(C(=O)O)=CC=CC=2C(CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 413.12632271g/mol
• Monoisotopic Mass: 413.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.9Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-1,2,3,4-tetrahydroquinoline-8-carboxylic acid

Introduction to 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-1,2,3,4-tetrahydroquinoline-8-carboxylic Acid (CAS No. 2639441-38-4)

1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-1,2,3,4-tetrahydroquinoline-8-carboxylic acid, with the CAS number 2639441-38-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in its structure enhances its utility as an intermediate in peptide synthesis and as a building block for more complex molecules.

The structure of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-1,2,3,4-tetrahydroquinoline-8-carboxylic acid consists of a tetrahydroquinoline core substituted with an Fmoc group at the 1-position and a carboxylic acid group at the 8-position. The oxo group at the 4-position introduces a level of rigidity to the molecule, which can influence its interactions with biological targets. This compound's unique structural features make it a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on tetrahydroquinoline scaffolds. These derivatives have shown promise in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The fluorenylmethoxycarbonyl moiety in 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-1,2,3,4-tetrahydroquinoline-8-carboxylic acid not only enhances the compound's stability but also facilitates its incorporation into larger peptides and proteins, making it a valuable tool in synthetic biology and drug design.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in various diseases, particularly cancer. By inhibiting specific kinases, it is possible to disrupt these pathways and halt or reverse disease progression. Preliminary studies have suggested that derivatives of tetrahydroquinoline can effectively target certain kinases by binding to their active sites and blocking their activity. The Fmoc group in 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-1,2,3,4-tetrahydroquinoline-8-carboxylic acid may further enhance its binding affinity and selectivity towards these targets.

The pharmaceutical industry has been increasingly interested in developing small molecule inhibitors for use in targeted therapy. These inhibitors offer several advantages over traditional chemotherapeutic agents, including higher specificity, lower toxicity, and fewer side effects. The structural features of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-1,2,3,4-tetrahydroquinoline-8-carboxylic acid make it an ideal candidate for such applications. Its ability to interact with biological targets while maintaining stability makes it a versatile tool for drug development.

In addition to its potential as a kinase inhibitor, this compound has also shown promise in other therapeutic areas. For instance, it may be useful in treating infectious diseases by inhibiting bacterial or viral enzymes essential for their survival and replication. Furthermore, its structural similarity to known bioactive molecules suggests that it could be modified to target other disease-related pathways.

The synthesis of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-1,2,3,4-tetrahydroquinoline-8-carboxylic acid involves multiple steps that require careful optimization to ensure high yield and purity. The Fmoc group is typically introduced last in the synthesis sequence to prevent unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the tetrahydroquinoline core efficiently.

The biological evaluation of this compound is crucial for determining its potential therapeutic applications. In vitro assays are commonly used to assess its activity against various biological targets. These assays can provide valuable insights into the compound's mechanism of action and help identify any potential off-target effects. Additionally, preclinical studies using animal models can provide further evidence of its efficacy and safety before it moves into human clinical trials.

The development of novel drugs is a complex process that requires extensive research and collaboration among scientists from various disciplines. The study of compounds like 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-oxo-1,2,3,4-tetrahydroquinoline-8-carboxylic acid contributes to our understanding of disease mechanisms and provides new opportunities for therapeutic intervention. As research continues to uncover new applications for this compound and similar derivatives, we can expect to see significant advancements in the treatment of various diseases.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Continued research into its properties and applications will likely lead to new therapeutic agents that address unmet medical needs. As the pharmaceutical industry increasingly relies on innovative approaches to drug development, compounds like this one will play a critical role in shaping the future of medicine.